N,N'-Dicyclohexyl-4-morpholinecarboxamidine

• IUPAC Name: N,N'-dicyclohexylmorpholine-4-carboximidamide
• InChI: InChI=1S/C17H31N3O/c1-3-7-15(8-4-1)18-17(20-11-13-21-14-12-20)19-16-9-5-2-6-10-16/h15-16H,1-14H2,(H,18,19)
• InChI Key: OZNYZQOTXQSUJM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=NC2CCCCC2)N3CCOCC3
• Molecular Formula: C17H31N3O
• DSSTOX Substance ID: DTXSID60198013
• Molecular Weight: 293.4 g/mol
• CAS RN: 4975-73-9

Description

N,N'-Dicyclohexyl-4-morpholinecarboxamidine (DCM) is an organic compound belonging to the morpholine family of compounds. It is a white crystalline solid that is soluble in water, ethanol and other organic solvents. DCM has been studied extensively in recent years due to its unique properties and its potential applications in a variety of scientific fields.

Scientific Research Applications

• Diuretic Activity : N,N'-Dicyclohexyl-4-morpholinecarboxamidine (U-18177, 1) was identified as an orally effective nonkaliuretic diuretic in rats and dogs. Its analog U-37883A showed furosemide-like natriuresis but also exhibited lethal cardiac toxicity in dogs. This compound and its analogs have a K channel-blocking mechanism which may contribute to their diuretic activity (Perricone et al., 1994).

• Antiviral Inactivity : Synthesized N-alkyl-4-morpholinecarboxamidine sulfate compounds were found inactive against polio, measles, and influenza viruses (Takahashi et al., 1963).

• Antiviral Activity in Ester Prodrugs : The reaction of this compound with other compounds led to the synthesis of ester prodrugs with strong in vitro activity against DNA viruses (Krečmerová et al., 2007).

• Inhibition of Mitochondrial K+ Uniport : U-37883A, a derivative of this compound, inhibited potassium uniport activity in rat liver mitochondria, suggesting a specific action of this compound on mitochondrial processes (Szewczyk et al., 1995).

• Use in Nucleoside Chemistry : It has been used as a strong base and a catalyst for phosphorylation reactions in nucleoside chemistry, highlighting its utility in chemical syntheses (Gesquiere, 2001).

• Role in Synthesis of Pharmaceutical Compounds : The compound's derivatives, particularly morpholine-based molecules, have been explored for developing therapeutically significant drugs for various medical ailments due to their feasible physicochemical properties (Rupak et al., 2016).

Mechanism of Action

Target of Action

• Primary Targets : N,N’-Dicyclohexyl-4-morpholinecarboxamidine is a kidney-selective ATP-sensitive potassium (K_ATP) channel blocker .

Mode of Action

• Resulting Changes : By blocking these channels, it affects potassium reabsorption and influences diuretic activity .

Biochemical Pathways

• Downstream Effects : Inhibition of K_ATP channels leads to altered electrolyte balance and diuretic effects .

Pharmacokinetics

• Impact on Bioavailability : Its nonkaliuretic property suggests minimal impact on potassium excretion .

Safety and Hazards

N,N’-Dicyclohexyl-4-morpholinecarboxamidine may cause eye irritation, skin irritation, and may be harmful if inhaled. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and obtain special instructions before use.

Future Directions

N,N’-Dicyclohexyl-4-morpholinecarboxamidine has been used as a reagent in the synthesis of alkoxyalkyl analogs of nucleotide phosphonates, cidofovir, and cyclic cidofovir. This suggests potential future applications in the development of new pharmaceutical compounds.

Biochemical Analysis

Biochemical Properties

N,N’-Dicyclohexyl-4-morpholinecarboxamidine plays a significant role in biochemical reactions by interacting with specific enzymes, proteins, and other biomolecules. It is known to block ATP-sensitive potassium channels selectively in the kidneys . This interaction is crucial for its diuretic effect, as it helps regulate potassium levels without causing potassium loss. The compound’s ability to inhibit these channels makes it a valuable tool in studying renal physiology and potential therapeutic applications .

Cellular Effects

N,N’-Dicyclohexyl-4-morpholinecarboxamidine influences various cellular processes, particularly in kidney cells. By blocking ATP-sensitive potassium channels, it affects cell signaling pathways related to potassium ion transport and homeostasis . This blockade can lead to changes in cellular metabolism and gene expression, ultimately impacting cell function. The compound’s effects on cell signaling pathways and gene expression are essential for understanding its potential therapeutic applications and side effects .

Molecular Mechanism

The molecular mechanism of N,N’-Dicyclohexyl-4-morpholinecarboxamidine involves its binding to ATP-sensitive potassium channels in the kidneys . This binding inhibits the channels’ activity, preventing potassium ions from flowing through. As a result, the compound acts as a potassium-sparing diuretic, promoting diuresis without causing potassium loss. This mechanism is crucial for its therapeutic potential in treating conditions like hypertension and edema .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of N,N’-Dicyclohexyl-4-morpholinecarboxamidine can change over time. The compound’s stability and degradation are essential factors to consider when studying its long-term effects on cellular function. In vitro and in vivo studies have shown that the compound maintains its activity over extended periods, making it a reliable tool for research

Dosage Effects in Animal Models

The effects of N,N’-Dicyclohexyl-4-morpholinecarboxamidine vary with different dosages in animal models. At lower doses, the compound effectively blocks ATP-sensitive potassium channels without causing significant adverse effects . At higher doses, it may lead to toxic effects, including disturbances in potassium homeostasis and potential renal toxicity . Understanding the dosage-dependent effects is crucial for determining the compound’s therapeutic window and safety profile.

Metabolic Pathways

N,N’-Dicyclohexyl-4-morpholinecarboxamidine is involved in specific metabolic pathways related to potassium ion transport and homeostasis . It interacts with enzymes and cofactors that regulate these pathways, influencing metabolic flux and metabolite levels. The compound’s role in these pathways is essential for understanding its pharmacological effects and potential therapeutic applications .

Transport and Distribution

Within cells and tissues, N,N’-Dicyclohexyl-4-morpholinecarboxamidine is transported and distributed through specific transporters and binding proteins . These interactions affect the compound’s localization and accumulation, influencing its activity and function. Understanding the transport and distribution mechanisms is crucial for optimizing its therapeutic potential and minimizing side effects .

Subcellular Localization

N,N’-Dicyclohexyl-4-morpholinecarboxamidine’s subcellular localization is primarily within the kidney cells, where it exerts its effects on ATP-sensitive potassium channels . The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. Understanding its subcellular localization is essential for elucidating its mechanism of action and potential therapeutic applications .

Q & A

Q1: How was N,N'-Dicyclohexyl-4-morpholinecarboxamidine (U-18177) discovered as a potential diuretic?

A1: U-18177 was initially identified as an orally effective, non-kaliuretic diuretic in rats through random screening. [] This means it was found to increase urine output without causing excessive potassium loss.

Q2: What is the mechanism of action for the diuretic effect of U-18177 and its analogs?

A2: While the exact mechanism remains unclear, research suggests that U-18177 and its analogs may act by blocking ATP-sensitive potassium channels. [] This blockage could interfere with ion transport in the kidneys, ultimately leading to increased urine production.

Q3: Were there any significant drawbacks discovered during the development of U-18177 as a diuretic?

A3: Despite showing promise as a diuretic, further investigation revealed serious concerns about the safety profile of U-18177. In dogs, intravenous administration of U-18177 at doses of 61 and 90 µmol/kg resulted in lethal cardiac toxicity. [] This finding significantly hindered the development of U-18177 and its analogs as viable diuretic drugs.